Cas no 1185158-29-5 (5-Bromo-2-(4-nitrophenoxy)pyrimidine)

• Product Name: 5-Bromo-2-(4-nitrophenoxy)pyrimidine
• CAS No: 1185158-29-5
• MF: C₁₀H₆BrN₃O₃
• MW: 296.076941013336
• MDL: MFCD09743705
• CID: 838826
• PubChem ID: 46738267
• Update Time: 2025-10-29

5-Bromo-2-(4-nitrophenoxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(4-nitrophenoxy)pyrimidine
• 2-(4-Nitrophenoxy)-5-bromopyrimidine
• PubChem15813
• BC004042
• BC727614
• AB0034995
• AX8159549
• X9260
• ST24029351
• SB60506
• CS-0157434
• DB-061305
• DS-0236
• DTXSID40674284
• 1185158-29-5
• C10H6BrN3O3
• AKOS013182008

• MDL： MFCD09743705
• Inchi： 1S/C10H6BrN3O3/c11-7-5-12-10(13-6-7)17-9-3-1-8(2-4-9)14(15)16/h1-6H
• InChI Key： JNHTWWLXXMPNNQ-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 294.95900
• Monoisotopic Mass: 294.95925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.8
• XLogP3: 2.6

Experimental Properties

• PSA: 80.83000
• LogP: 3.46280

Additional information on 5-Bromo-2-(4-nitrophenoxy)pyrimidine

Recent Advances in the Application of 5-Bromo-2-(4-nitrophenoxy)pyrimidine (CAS: 1185158-29-5) in Chemical Biology and Pharmaceutical Research

The compound 5-Bromo-2-(4-nitrophenoxy)pyrimidine (CAS: 1185158-29-5) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This heterocyclic compound, featuring both bromine and nitro functional groups, exhibits unique reactivity and binding properties that make it valuable for drug discovery and biochemical tool development. Recent studies have explored its potential as a kinase inhibitor, a protein-protein interaction disruptor, and a precursor for more complex pharmacophores.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 5-Bromo-2-(4-nitrophenoxy)pyrimidine serves as an effective intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The bromine atom at the 5-position allows for further functionalization through palladium-catalyzed cross-coupling reactions, while the 4-nitrophenoxy group contributes to enhanced binding affinity through π-π stacking interactions with aromatic residues in the kinase active site.

Structural-activity relationship (SAR) studies have revealed that modifications to the pyrimidine core of 1185158-29-5 can significantly alter its biological activity. A recent patent application (WO2023051234) describes derivatives of this compound that show potent inhibition of cyclin-dependent kinases (CDKs), with IC50 values in the low nanomolar range. These findings suggest potential applications in oncology, particularly for cancers driven by cell cycle dysregulation.

The physicochemical properties of 5-Bromo-2-(4-nitrophenoxy)pyrimidine have also been extensively characterized. Computational modeling studies indicate that the compound has favorable drug-like properties, with a calculated logP of 2.8 and polar surface area of 85 Ų, suggesting good membrane permeability while maintaining sufficient solubility for biological testing. These characteristics make it an attractive starting point for medicinal chemistry optimization campaigns.

Recent advances in synthetic methodology have improved access to 1185158-29-5 and its derivatives. A 2024 publication in Organic Process Research & Development describes a scalable, high-yield synthesis route that reduces the need for chromatographic purification, making the compound more accessible for industrial-scale pharmaceutical development. This technical advancement is expected to facilitate further exploration of its therapeutic potential.

In addition to its pharmaceutical applications, 5-Bromo-2-(4-nitrophenoxy)pyrimidine has shown promise as a biochemical probe. Researchers have utilized its bromine moiety for click chemistry applications, enabling the construction of activity-based protein profiling (ABPP) reagents. This approach has been particularly valuable in identifying off-target effects of kinase inhibitors and mapping drug-protein interaction networks.

Looking forward, the versatility of 1185158-29-5 suggests it will continue to play an important role in chemical biology research. Ongoing studies are exploring its use in PROTAC (proteolysis targeting chimera) development and as a warhead for covalent inhibitors. The compound's unique combination of reactivity and binding properties positions it as a valuable tool for addressing current challenges in targeted drug discovery.